Cas no 263559-06-4 (Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 263559-06-4
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 1427151
• PubChem ID: 335177
• Update Time: 2025-04-20

Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]-
• 2-amino-N-(4-tert-butylphenyl)benzamide
• AKOS000125812
• 263559-06-4
• NSC-343560
• 2-amino-N-(4-tert-butyl-phenyl)-benzamide
• NSC343560
• DDSAKDUYVNQREE-UHFFFAOYSA-N
• DB-292950
• SCHEMBL3822225

• Inchi： 1S/C17H20N2O/c1-17(2,3)12-8-10-13(11-9-12)19-16(20)14-6-4-5-7-15(14)18/h4-11H,18H2,1-3H3,(H,19,20)
• InChI Key： DDSAKDUYVNQREE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 268.1577
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12